![molecular formula C19H18F3N5O2S B2569282 8-({4-[2-Methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}sulfonyl)quinoline CAS No. 2097925-07-8](/img/structure/B2569282.png)
8-({4-[2-Methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}sulfonyl)quinoline
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Description
8-({4-[2-Methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}sulfonyl)quinoline is a useful research compound. Its molecular formula is C19H18F3N5O2S and its molecular weight is 437.44. The purity is usually 95%.
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Scientific Research Applications
Antibacterial Activity
Quinoline derivatives have been synthesized and tested for antibacterial activity against both Gram-positive and Gram-negative bacteria. For instance, studies have shown that certain quinoline derivatives exhibit potent in vitro and in vivo antibacterial properties (Taguchi et al., 1992; Inoue et al., 1994). These studies highlight the potential of quinoline derivatives in developing new antibacterial agents.
Antimicrobial and Antifungal Activity
Novel pyrazolo[3,4-d]pyrimidine derivatives, which may share structural similarities with the target compound, have been reported to exhibit significant antimicrobial and antifungal activities (Holla et al., 2006). This suggests the potential of these compounds in addressing various microbial infections.
Anticancer Activity
Research into quinoline derivatives has also extended into the anticancer domain. For example, some studies have synthesized and evaluated quinoline derivatives for their antiproliferative activity against human cancer cell lines (Mallesha et al., 2012). These findings indicate the potential utility of quinoline-based compounds in cancer therapy.
Fluorescent Probes for DNA Detection
Quinoline derivatives have been explored for their potential as fluorescent probes for DNA detection, leveraging their spectroscopic properties (Perin et al., 2011). This application is crucial for advancing research in molecular biology and diagnostics.
properties
IUPAC Name |
8-[4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl]sulfonylquinoline |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18F3N5O2S/c1-13-24-16(19(20,21)22)12-17(25-13)26-8-10-27(11-9-26)30(28,29)15-6-2-4-14-5-3-7-23-18(14)15/h2-7,12H,8-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VWZBGFVMYNWBLO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC(=N1)N2CCN(CC2)S(=O)(=O)C3=CC=CC4=C3N=CC=C4)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18F3N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
437.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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